N-(5-chloro-2-methoxyphenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN5O3S/c1-3-31-16-7-4-14(5-8-16)22-26-25-19-10-11-21(27-28(19)22)32-13-20(29)24-17-12-15(23)6-9-18(17)30-2/h4-12H,3,13H2,1-2H3,(H,24,29)
• InChI Key: QUMNLLYUQNDAIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H20ClN5O3S
• Molecular Weight: 469.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN5O3S and its molecular weight is 469.94. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

The synthesis and evaluation of heterocyclic compounds have significant importance in medicinal chemistry due to their diverse biological activities. For instance, triazolo[1,5-c]pyrimidines were studied for their potential as antiasthma agents, showing activity as mediator release inhibitors in human basophil histamine release assays (Medwid et al., 1990). Similarly, a variety of heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal properties against the cotton leafworm, showcasing the potential for agricultural applications (Fadda et al., 2017).

Anticancer and Antimicrobial Applications

Compounds related to the N-(5-chloro-2-methoxyphenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide structure have been explored for their potential anticancer and antimicrobial effects. For instance, modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide showed significant anticancer effects and reduced toxicity, indicating the potential for therapeutic applications (Wang et al., 2015).

Structure-Activity Relationship Studies

The structure-activity relationships (SAR) of heterocyclic compounds are crucial for developing new therapeutic agents. Research in this area often involves the synthesis of novel compounds and their evaluation against various biological targets to understand how structural changes impact biological activity. This approach has led to the identification of compounds with promising anticancer, antimicrobial, and anti-inflammatory properties (Kumar et al., 2019).